N-[2-(tert-butylamino)-2-oxo-1-pyridin-4-ylethyl]-N-(2-furanylmethyl)-5-phenyl-1H-pyrrole-2-carboxamide

• Molecular Formula: C27H28N4O3
• Molecular Weight: 456.5 g/mol
• IUPAC Name: N-[2-(tert-butylamino)-2-oxo-1-pyridin-4-ylethyl]-N-(furan-2-ylmethyl)-5-phenyl-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C27H28N4O3/c1-27(2,3)30-25(32)24(20-13-15-28-16-14-20)31(18-21-10-7-17-34-21)26(33)23-12-11-22(29-23)19-8-5-4-6-9-19/h4-17,24,29H,18H2,1-3H3,(H,30,32)
• InChI Key: JZJCEAUAKYQEBL-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)C(C1=CC=NC=C1)N(CC2=CC=CO2)C(=O)C3=CC=C(N3)C4=CC=CC=C4

Description

N-[2-(tert-butylamino)-2-oxo-1-pyridin-4-ylethyl]-N-(2-furanylmethyl)-5-phenyl-1H-pyrrole-2-carboxamide is a member of pyrroles.

Scientific Research Applications

Noncovalent SARS-CoV Inhibitor

The compound has been identified as a noncovalent inhibitor of the severe acute respiratory syndrome coronavirus (SARS-CoV) 3CL protease, with moderate molecular weight and good enzyme and antiviral inhibitory activity. This discovery was facilitated by high-throughput screening and structure-activity relationship exploration, highlighting its potential in antiviral research (Jacobs et al., 2013).

Reaction with Magnesiated Bases on Substituted Pyridines

The compound reacts with magnesiated bases, leading to 1,4-addition to the pyridine ring. This reaction is significant in the context of organic synthesis, specifically in the modification of pyridine derivatives (Bonnet et al., 2001).

Synthesis of Derivatives for Chemical Studies

It has been used in the synthesis of various derivatives, such as 3-amino-6-methyl-4-phenylpyridin-2(1 Н )-one and its derivatives, which are of interest in chemical studies (Shatsauskas et al., 2017).

Radioactive Labeling in Pharmacology

The compound has been used in radioactive labeling, specifically for creating carbon-14 labeled versions. This application is particularly relevant in pharmacology for tracking and analysis purposes (Saemian & Shirvani, 2012).

Synthesis and Computational Studies in Pharmaceutical Research

The compound has been synthesized and characterized for its nonlinear optical properties and molecular docking analyses. Such studies are crucial in pharmaceutical research, particularly in the context of drug design and development (Jayarajan et al., 2019).

Synthesis of Fused Heterocycles in Organic Chemistry

The compound has been employed in the synthesis of thio- and furan-fused heterocycles, a novel class of compounds with potential applications in various fields of organic chemistry (Ergun et al., 2014).

Structural Studies in Crystallography

Structural studies of this compound and related derivatives have been conducted, contributing valuable insights to the field of crystallography. Such studies are essential for understanding molecular conformations and interactions (Dazie et al., 2017).